Cas no 2229522-94-3 (tert-butyl N-1-(nitromethyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(nitromethyl)cyclopentylcarbamate
• CAS No: 2229522-94-3
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 6041694
• PubChem ID: 165677651
• Update Time: 2025-06-11

tert-butyl N-1-(nitromethyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(nitromethyl)cyclopentylcarbamate
• EN300-1872955
• tert-butyl N-[1-(nitromethyl)cyclopentyl]carbamate
• 2229522-94-3

• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(14)12-11(8-13(15)16)6-4-5-7-11/h4-8H2,1-3H3,(H,12,14)
• InChI Key： XUEBOCCDINARAD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C[N+](=O)[O-])CCCC1)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-1-(nitromethyl)cyclopentylcarbamate

Introduction to Tert-butyl N-1-(nitromethyl)cyclopentylcarbamate (CAS No: 2229522-94-3)

Tert-butyl N-1-(nitromethyl)cyclopentylcarbamate, with the chemical identifier CAS No: 2229522-94-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a nitromethyl group attached to a cyclopentylcarbamate moiety, which is further stabilized by a tert-butyl substituent. Such structural features not only contribute to its unique chemical properties but also open up avenues for its exploration in various biochemical pathways.

The significance of Tert-butyl N-1-(nitromethyl)cyclopentylcarbamate lies in its potential role as an intermediate in the synthesis of more complex pharmacophores. The nitromethyl group is particularly noteworthy, as it can participate in nucleophilic substitution reactions, allowing for further functionalization and derivatization. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. Additionally, the cyclopentylcarbamate core is known to exhibit bioisosteric properties with other heterocyclic systems, which can be exploited to enhance drug-like characteristics such as solubility, metabolic stability, and target binding affinity.

In recent years, there has been growing interest in carbamate-based compounds due to their demonstrated efficacy in modulating various biological targets. For instance, studies have shown that carbamates can act as inhibitors or modulators of enzymes involved in metabolic pathways, making them promising candidates for treating conditions such as diabetes and obesity. Furthermore, the incorporation of nitromethyl groups into carbamate structures has been explored for their potential in generating reactive intermediates that can undergo further chemical transformations, leading to the synthesis of more complex molecules with enhanced pharmacological properties.

The tert-butyl group in Tert-butyl N-1-(nitromethyl)cyclopentylcarbamate serves multiple purposes from a chemical standpoint. It acts as a steric shield, protecting the underlying functional groups from unwanted side reactions and enhancing the compound's stability under various reaction conditions. This protective role is particularly important in multi-step syntheses where multiple reactive sites are present. Moreover, the tert-butyl group can influence the electronic properties of the molecule, affecting its interaction with biological targets and potentially altering its pharmacokinetic profile.

From a synthetic chemistry perspective, the preparation of Tert-butyl N-1-(nitromethyl)cyclopentylcarbamate involves a series of well-established organic transformations. The synthesis typically begins with the nitration of cyclopentanone derivatives followed by carbamate formation. The introduction of the nitromethyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation or photochemical reduction may be employed to convert the nitro group into more versatile functional moieties, depending on the desired downstream applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Tert-butyl N-1-(nitromethyl)cyclopentylcarbamate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential binding modes and optimize its pharmacological activity. These computational approaches are complemented by experimental validations, where spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm structural integrity and purity.

The pharmaceutical industry has been particularly keen on exploring novel carbamate derivatives due to their broad spectrum of biological activities. For example, some carbamates have shown promise as antiviral agents by inhibiting viral proteases or polymerases. Others have demonstrated anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways. The structural diversity inherent in carbamates allows for fine-tuning their biological effects through subtle modifications, making them an attractive scaffold for drug discovery.

In conclusion, Tert-butyl N-1-(nitromethyl)cyclopentylcarbamate (CAS No: 2229522-94-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a nitromethyl, cyclopentylcarbamate, and tert-butyl moiety—endow it with versatile reactivity and biological relevance. As research continues to uncover new applications for this compound and related derivatives, it is likely that Tert-butyl N-1-(nitromethyl)cyclopentylcarbamate will play an increasingly important role in the development of next-generation therapeutics.